Cas no 1155877-32-9 (5-((3'-Chloro-6-methoxy-[1,1'-biphenyl]-3-yl)methyl)picolinic acid)

5-((3'-Chloro-6-methoxy-[1,1'-biphenyl]-3-yl)methyl)picolinic acid is a biphenyl-substituted picolinic acid derivative with potential applications in pharmaceutical and agrochemical research. Its structure features a chloro-methoxy biphenyl moiety linked to a picolinic acid core, offering unique steric and electronic properties for ligand design or intermediate synthesis. The compound's rigid aromatic framework and functional group diversity make it a versatile building block for developing biologically active molecules. Its chlorine and methoxy substituents enhance reactivity for further derivatization, while the picolinic acid group provides chelating capabilities. This compound is particularly relevant in medicinal chemistry for targeting enzyme inhibition or metal-binding interactions due to its distinct molecular architecture.
5-((3'-Chloro-6-methoxy-[1,1'-biphenyl]-3-yl)methyl)picolinic acid structure
1155877-32-9 structure
Product Name:5-((3'-Chloro-6-methoxy-[1,1'-biphenyl]-3-yl)methyl)picolinic acid
CAS No:1155877-32-9
MF:C20H16ClNO3
MW:353.798944473267
CID:1093655
PubChem ID:42610874
Update Time:2025-10-28

5-((3'-Chloro-6-methoxy-[1,1'-biphenyl]-3-yl)methyl)picolinic acid Chemical and Physical Properties

Names and Identifiers

    • 5-((3'-Chloro-6-methoxy-[1,1'-biphenyl]-3-yl)methyl)picolinic acid
    • 5-[[3-(3-chlorophenyl)-4-methoxyphenyl]methyl]pyridine-2-carboxylic acid
    • 5-((3'-Chloro-6-methoxy-[1,1'-biphenyl]-3-yl)methyl)picolinicacid
    • SCHEMBL3467205
    • 1155877-32-9
    • Inchi: 1S/C20H16ClNO3/c1-25-19-8-6-13(9-14-5-7-18(20(23)24)22-12-14)10-17(19)15-3-2-4-16(21)11-15/h2-8,10-12H,9H2,1H3,(H,23,24)
    • InChI Key: JIAVXICJYRCUTA-UHFFFAOYSA-N
    • SMILES: ClC1=CC=CC(=C1)C1=C(C=CC(=C1)CC1C=NC(C(=O)O)=CC=1)OC

Computed Properties

  • Exact Mass: 353.0818711g/mol
  • Monoisotopic Mass: 353.0818711g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 25
  • Rotatable Bond Count: 5
  • Complexity: 447
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.9
  • Topological Polar Surface Area: 59.4Ų

5-((3'-Chloro-6-methoxy-[1,1'-biphenyl]-3-yl)methyl)picolinic acid Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
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Additional information on 5-((3'-Chloro-6-methoxy-[1,1'-biphenyl]-3-yl)methyl)picolinic acid

Comprehensive Analysis of 5-((3'-Chloro-6-methoxy-[1,1'-biphenyl]-3-yl)methyl)picolinic acid (CAS No. 1155877-32-9)

5-((3'-Chloro-6-methoxy-[1,1'-biphenyl]-3-yl)methyl)picolinic acid (CAS No. 1155877-32-9) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural properties. This compound belongs to the class of biphenyl derivatives, which are known for their versatility in drug discovery and material science. The presence of a picolinic acid moiety and a chloro-methoxy biphenyl group makes it a promising candidate for modulating biological pathways, particularly in inflammation and metabolic disorders.

Recent studies highlight the growing interest in 5-((3'-Chloro-6-methoxy-[1,1'-biphenyl]-3-yl)methyl)picolinic acid as a potential small-molecule inhibitor for targeting enzymes like phosphodiesterases (PDEs) and kinases. Researchers are exploring its role in drug design, especially in the context of autoimmune diseases and cancer therapeutics. Its CAS No. 1155877-32-9 is frequently searched in academic databases, reflecting its relevance in preclinical studies. The compound's lipophilicity and hydrogen-bonding capacity further enhance its pharmacokinetic profile, making it a subject of patents and peer-reviewed publications.

In the agrochemical sector, 5-((3'-Chloro-6-methoxy-[1,1'-biphenyl]-3-yl)methyl)picolinic acid is investigated for its potential as a plant growth regulator or pesticide intermediate. Its chlorinated biphenyl structure aligns with trends in sustainable crop protection, addressing global concerns about food security and resistance management. Analytical techniques such as HPLC and LC-MS are commonly employed to quantify its purity and stability, ensuring compliance with regulatory standards like REACH and EPA guidelines.

The synthesis of CAS No. 1155877-32-9 involves multi-step organic reactions, including Suzuki coupling and ester hydrolysis, which are topics of interest in green chemistry forums. Optimizing its yield while minimizing environmental impact resonates with the circular economy movement. Additionally, computational tools like molecular docking are used to predict its interactions with biological targets, a method frequently discussed in AI-driven drug discovery platforms.

From a commercial perspective, suppliers of 5-((3'-Chloro-6-methoxy-[1,1'-biphenyl]-3-yl)methyl)picolinic acid emphasize its high purity grades (≥98%) for R&D applications. Its cost-effectiveness compared to analogous compounds is a key selling point, as noted in market research reports. FAQs around its solubility (DMSO or ethanol) and storage conditions (-20°C) are recurrent in online queries, indicating practical user concerns.

In summary, 5-((3'-Chloro-6-methoxy-[1,1'-biphenyl]-3-yl)methyl)picolinic acid (CAS No. 1155877-32-9) exemplifies the intersection of medicinal chemistry and industrial innovation. Its applications span from precision medicine to sustainable agriculture, aligning with the United Nations' Sustainable Development Goals (SDGs). As interdisciplinary research advances, this compound is poised to remain a focal point in scientific and commercial discourse.

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